Cas no 2411229-87-1 (Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate)

• Product Name: Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate
• CAS No: 2411229-87-1
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 5360388
• Update Time: 2025-06-30

Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3952175475
• ethyl 2-(but-2-ynamido)-5-chloro-2,3-dihydro-1H-indene-2-carboxylate
• Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate

• Inchi： 1S/C16H16ClNO3/c1-3-5-14(19)18-16(15(20)21-4-2)9-11-6-7-13(17)8-12(11)10-16/h6-8H,4,9-10H2,1-2H3,(H,18,19)
• InChI Key： FOLOESWNHFADTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CC(C(=O)OCC)(C2)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 492
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate

Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate (CAS No. 2411229-87-1): A Comprehensive Overview

Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate, identified by its CAS number 2411229-87-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a dihydroindene core, a but-2-yne moiety, and an amine functional group. The presence of a chloro substituent at the 5-position further enhances its chemical reactivity and potential biological activity.

The molecular formula of Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate can be represented as C₁₁H₁₁ClNO₄. This structure imparts unique properties to the compound, making it a valuable scaffold for the development of novel therapeutic agents. The dihydroindene ring system is known for its stability and versatility in drug design, while the but-2-yne group introduces a site for further functionalization. The amine and ester functionalities provide additional opportunities for chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of dihydroindene derivatives. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate has been investigated for its potential role in modulating inflammatory pathways and inhibiting certain enzymes associated with metabolic disorders. The chloro substituent at the 5-position of the dihydroindene ring is particularly noteworthy, as it has been shown to enhance binding affinity to specific protein targets.

One of the most compelling aspects of Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate is its structural versatility. The but-2-yne group serves as a versatile handle for further chemical transformations, allowing researchers to introduce additional functional groups or linkages that could improve pharmacokinetic properties or enhance binding interactions with biological targets. For instance, recent studies have demonstrated that derivatives of this compound can be modified to exhibit improved solubility and bioavailability, making them more suitable for clinical applications.

The synthesis of Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors to form the dihydroindene core, followed by functionalization with the but-2-yne group and subsequent introduction of the amine and ester functionalities. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions within the molecule.

From a computational chemistry perspective, Ethyl 2-(but-2-ynoylamino)-5-chloro-1,3-dihydroindene-2-carboxylate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues that contribute to its pharmacological activity. Such information is crucial for designing more effective derivatives with enhanced potency and selectivity.

The potential therapeutic applications of Ethyl 2-(but-2-yne lamino)-5-chloro -1 ,3 -dihydroindene -carboxylic acid ethyl ester are diverse and span across multiple disease areas. Preliminary in vitro studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown promise in reducing oxidative stress by modulating antioxidant enzyme activity. These findings make it an attractive candidate for further investigation in conditions characterized by inflammation and oxidative damage.

Another area of interest is the potential use of Ethyl 2-(but - ynamino) -5 -chloro -1 ,3 -dihydro indene -carboxylic acid ethyl ester in treating metabolic disorders such as obesity and type 2 diabetes. Studies have indicated that this compound can influence lipid metabolism by modulating key enzymes involved in fatty acid synthesis and oxidation. Furthermore , its ability to enhance insulin sensitivity may make it a valuable tool in managing blood glucose levels . These effects are particularly relevant given the increasing prevalence of metabolic diseases worldwide .

The safety profile of Ethyl 0 -(bromoacetyl)amino]-5-chloro -1 ,3 -dihydro indane -carboxylic acid ethylester also warrants discussion . While preliminary toxicology studies suggest that this compound is well-tolerated at moderate doses , further research is needed to assess its long-term safety . Particular attention should be paid to potential hepatotoxicity or nephrotoxicity , which are common concerns with many pharmaceutical agents . Detailed pharmacokinetic studies will also be essential to understand how this compound is metabolized and eliminated from the body .

In conclusion , Ethyl (bromoacetyl)amino]-5-chloro -1 ,3 -dihydro indane carboxylic acid ethylester represents an exciting opportunity for drug discovery due to its unique structural features and promising preclinical activity . Its ability to modulate multiple biological pathways makes it a versatile scaffold for developing novel therapeutic agents . As research continues , we can expect further insights into its mechanism of action , pharmacological properties , and clinical potential . This compound underscores the importance of innovative approaches in medicinal chemistry for addressing complex diseases effectively .